Cas no 2172201-44-2 (1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172201-44-2
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 5940369
• PubChem ID: 165527059
• Update Time: 2025-10-23

1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1456400
• 1-[(benzyloxy)carbonyl]-4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylic acid
• 2172201-44-2

• Inchi： 1S/C18H21N3O4/c1-2-20-9-8-19-16(20)14-10-21(11-15(14)17(22)23)18(24)25-12-13-6-4-3-5-7-13/h3-9,14-15H,2,10-12H2,1H3,(H,22,23)
• InChI Key： JCHFIOBGSXMMAI-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC1C1=NC=CN1CC)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylic acid

Chemical Compound CAS No 2172201-44-2: 1-(Benzyloxy)Carbonyl-4-(1-Ethyl-1H-Imidazol-2-Yl)Pyrrolidine-3-Carboxylic Acid

The compound with CAS number 2172201-44-2, known as 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a benzyloxy carbonyl group and an imidazole moiety. The combination of these functional groups makes it a versatile molecule for research and development in the fields of drug design, catalysis, and material science.

Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and pharmacokinetic properties. The presence of the imidazole group in this compound suggests potential applications in drug delivery systems, where such groups can enhance the solubility and stability of active pharmaceutical ingredients (APIs). Additionally, the benzyloxy carbonyl group is known for its protective role in peptide synthesis, further underscoring the versatility of this compound in organic synthesis.

The pyrrolidine ring in this compound serves as a rigid scaffold that can be further functionalized to explore its potential as a catalyst or a ligand in transition metal complexes. Recent advancements in asymmetric catalysis have demonstrated the utility of pyrrolidine-based ligands in enantioselective reactions, which could be extended to this compound. Furthermore, the carboxylic acid group at position 3 provides an additional site for chemical modification, enabling the creation of derivatives with tailored properties for specific applications.

From a synthetic perspective, the preparation of 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-2-yl)pyrrolidine-3-carboxylic acid involves multi-step reactions that highlight the importance of stereocontrol and regioselectivity. Researchers have employed various strategies, including ring-opening reactions of lactams and subsequent cyclization steps, to synthesize this compound efficiently. The use of microwave-assisted synthesis has also been reported to accelerate reaction times while maintaining high yields and purity levels.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes relevant to neurological disorders. The imidazole group has been shown to interact with metal ions such as zinc and copper, which are often implicated in neurodegenerative diseases like Alzheimer's disease. These findings open up new avenues for exploring its potential as a therapeutic agent or as a lead compound for drug discovery programs.

Moreover, the benzyloxy carbonyl group imparts additional functionality by acting as a protecting group during peptide synthesis. This feature makes the compound valuable in combinatorial chemistry approaches where multiple functionalities can be incorporated into a single molecule. The ability to manipulate both the imidazole and benzyloxy carbonyl groups allows chemists to design molecules with enhanced bioactivity and specificity.

Recent computational studies have also provided insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the imidazole ring and the pyrrolidine core significantly influences its electronic distribution, making it suitable for applications in organic electronics or as a component in supramolecular assemblies.

In conclusion, 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-2-yli)pyrrolidine carboxylic acid (CAS No 217220144) represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike.